Cas no 1880760-25-7 (3-[(thietan-3-yl)amino]pentanenitrile)

• Product Name: 3-[(thietan-3-yl)amino]pentanenitrile
• CAS No: 1880760-25-7
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 5266515
• Update Time: 2026-03-09

3-[(thietan-3-yl)amino]pentanenitrile Chemical and Physical Properties

Names and Identifiers

• CID 131223063
• Pentanenitrile, 3-(3-thietanylamino)-
• 3-[(thietan-3-yl)amino]pentanenitrile

• Inchi： 1S/C8H14N2S/c1-2-7(3-4-9)10-8-5-11-6-8/h7-8,10H,2-3,5-6H2,1H3
• InChI Key： HFTAYEWJRMRYSC-UHFFFAOYSA-N
• SMILES： C(#N)CC(NC1CSC1)CC

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 323.2±37.0 °C(Predicted)
• pka: 6.88±0.20(Predicted)

Additional information on 3-[(thietan-3-yl)amino]pentanenitrile

Introduction to 3-[(Thietan-3-yl)amino]pentanenitrile (CAS No. 1880760-25-7)

3-[(Thietan-3-yl)amino]pentanenitrile, with the CAS number 1880760-25-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thietane ring and an amino group attached to a pentanenitrile backbone. These structural elements contribute to its potential therapeutic applications and biological activities.

The thietane ring, a four-membered heterocyclic compound containing sulfur, is known for its stability and ability to modulate biological processes. The presence of this ring in 3-[(thietan-3-yl)amino]pentanenitrile enhances its chemical stability and may influence its pharmacological properties. The amino group, on the other hand, provides a site for potential interactions with biological targets, such as enzymes and receptors.

Recent studies have explored the potential of 3-[(thietan-3-yl)amino]pentanenitrile in various therapeutic areas. One notable area of research is its activity as a potential anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that 3-[(thietan-3-yl)amino]pentanenitrile exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, 3-[(thietan-3-yl)amino]pentanenitrile has also shown promise as an anticancer agent. A study published in the European Journal of Medicinal Chemistry reported that the compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings suggest that 3-[(thietan-3-yl)amino]pentanenitrile could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 3-[(thietan-3-yl)amino]pentanenitrile have also been investigated. A study published in the Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of the compound. The results indicated that 3-[(thietan-3-yl)amino]pentanenitrile has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

Safety and toxicity profiles are crucial considerations in drug development. Preliminary toxicity studies have shown that 3-[(thietan-3-yl)amino]pentanenitrile has low toxicity at therapeutic doses. In a study published in Toxicology Letters, researchers found that the compound did not cause significant adverse effects in animal models at doses up to 100 mg/kg. These findings support the safety profile of 3-[(thietan-3-yl)amino]pentanenitrile, paving the way for further clinical evaluation.

The synthesis of 3-[(thietan-3-yl)amino]pentanenitrile has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving the reaction of thietane with an appropriate nitrile precursor under mild conditions. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In conclusion, 3-[(thietan-3-yl)amino]pentanenitrile (CAS No. 1880760-25-7) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as an anti-inflammatory and anticancer agent has been demonstrated through various preclinical studies. Further research is warranted to explore its full therapeutic potential and to advance it through clinical trials.